Cas no 1806811-79-9 (3-Amino-6-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

3-Amino-6-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical research. Its structure, featuring both difluoromethyl and trifluoromethyl substituents, enhances its reactivity and stability, making it a valuable intermediate for synthesizing advanced compounds. The presence of an amino group at the 3-position allows for further functionalization, enabling the development of tailored molecules. This compound's unique fluorination pattern contributes to improved lipophilicity and metabolic resistance, which are critical in designing bioactive agents. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications, supporting its use in precision-oriented research and industrial processes.

3-Amino-6-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine structure

1806811-79-9 structure

Product Name:3-Amino-6-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

CAS No:1806811-79-9

MF:C₇H₄ClF₅N₂

MW:246.565077781677

CID:4852527

Update Time:2025-05-20

3-Amino-6-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-6-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
- Inchi： 1S/C7H4ClF5N2/c8-3-1-2(6(9)10)4(14)5(15-3)7(11,12)13/h1,6H,14H2
- InChI Key： ZNQAWGBYCAHDKC-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)F)=C(C(C(F)(F)F)=N1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 222
XLogP3: 2.7
Topological Polar Surface Area: 38.9

3-Amino-6-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029070699-1g	3-Amino-6-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine	1806811-79-9	97%	1g	$1,460.20	2022-03-31

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Additional information on 3-Amino-6-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Amino-6-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806811-79-9)

3-Amino-6-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806811-79-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorinated substituents, has garnered attention due to its potential in drug discovery and material science. Its molecular structure, featuring both difluoromethyl and trifluoromethyl groups, contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like 3-Amino-6-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine stems from their enhanced bioavailability and metabolic stability, which are critical in modern medicinal chemistry. Researchers are particularly intrigued by its potential role in developing targeted therapies, especially in oncology and neurology. The compound's CAS No. 1806811-79-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

In the agrochemical sector, 3-Amino-6-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is explored for its herbicidal and pesticidal properties. The chloro and amino functional groups in its structure enable interactions with biological targets, offering avenues for sustainable crop protection solutions. This aligns with the global push toward green chemistry and reduced environmental impact, a hot topic among industry stakeholders.

Synthetic methodologies for CAS No. 1806811-79-9 often involve multistep organic reactions, including halogenation and amination processes. Recent advancements in catalytic fluorination have improved the efficiency of producing such fluoropyridines, addressing challenges like regioselectivity and yield optimization. These innovations are frequently discussed in forums and publications focused on organic synthesis.

From an analytical perspective, 3-Amino-6-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine requires precise characterization techniques such as NMR spectroscopy and mass spectrometry. Its stability under various conditions is a subject of ongoing research, particularly for storage and transportation in industrial settings. Questions like "How to purify fluorinated pyridines?" or "What solvents are compatible with CAS 1806811-79-9?" are common in technical discussions.

The compound's safety profile and handling guidelines are also critical, given the increasing regulatory focus on chemical safety. While not classified as hazardous, proper laboratory practices are essential to mitigate risks associated with its reactive groups. This aspect is frequently highlighted in material safety data sheets (MSDS) and compliance documentation.

In summary, 3-Amino-6-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806811-79-9) represents a versatile building block in drug development and agrochemical innovation. Its structural complexity and functional diversity continue to inspire research across multiple disciplines, cementing its place in the landscape of advanced chemical intermediates.